5-bromo-2-methoxy-N-(tetrahydro-2-furanylmethyl)benzamide

• IUPAC Name: 5-bromo-2-methoxy-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C13H16BrNO3/c1-17-12-5-4-9(14)7-11(12)13(16)15-8-10-3-2-6-18-10/h4-5,7,10H,2-3,6,8H2,1H3,(H,15,16)
• InChI Key: FTOLQMZOPYYZLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NCC2CCCO2
• Molecular Formula: C13H16BrNO3
• Molecular Weight: 314.17 g/mol

Description

5-bromo-2-methoxy-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that is commonly used in scientific research. This compound is of great interest to researchers due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-2-methoxy-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, this compound has been found to induce apoptosis (programmed cell death) in cancer cells, as well as to inhibit the activity of certain proteins involved in cell signaling and proliferation. Additionally, this compound has been shown to affect the metabolism of certain drugs, potentially leading to altered drug efficacy or toxicity.

Advantages and Limitations for Lab Experiments

The use of 5-bromo-2-methoxy-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments has several advantages. For example, this compound is relatively easy to synthesize and purify, and it has been shown to have potent biological activity in various assays. However, there are also some limitations to the use of this compound. For example, it may have off-target effects on other proteins or enzymes, and its mechanism of action is not fully understood.

Future Directions

There are several potential future directions for research involving 5-bromo-2-methoxy-N-(tetrahydro-2-furanylmethyl)benzamide. For example, further studies could investigate the precise mechanism of action of this compound, as well as its potential applications in the treatment of cancer or other diseases. Additionally, studies could explore the potential side effects or toxicity of this compound, as well as its interactions with other drugs or compounds. Finally, research could focus on developing new derivatives or analogs of this compound with improved biological activity or selectivity.

Scientific Research Applications

5-bromo-2-methoxy-N-(tetrahydro-2-furanylmethyl)benzamide has been used in various scientific research studies. It has been found to have potential applications in the field of cancer research, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been used in studies investigating the role of certain proteins in the brain, as well as in studies of drug metabolism and pharmacokinetics.